![molecular formula C21H23NO2S B267845 N-{3-methoxy-4-[(4-methylbenzyl)oxy]benzyl}-N-(2-thienylmethyl)amine](/img/structure/B267845.png)
N-{3-methoxy-4-[(4-methylbenzyl)oxy]benzyl}-N-(2-thienylmethyl)amine
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Overview
Description
N-{3-methoxy-4-[(4-methylbenzyl)oxy]benzyl}-N-(2-thienylmethyl)amine, also known as MT2, is a synthetic compound that has been studied for its potential use as a research tool in the field of neuroscience. MT2 is a selective agonist for the melanocortin receptor 4 (MC4R), which is involved in the regulation of appetite, energy homeostasis, and other physiological processes.
Mechanism of Action
N-{3-methoxy-4-[(4-methylbenzyl)oxy]benzyl}-N-(2-thienylmethyl)amine acts as a selective agonist for MC4R, which is a G protein-coupled receptor that is expressed in several tissues, including the hypothalamus, brainstem, and peripheral tissues. Activation of MC4R by this compound leads to the activation of intracellular signaling pathways, including the cAMP/PKA and MAPK pathways, which regulate various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. For example, this compound has been shown to decrease food intake and increase energy expenditure, leading to weight loss. This compound has also been shown to improve glucose homeostasis and insulin sensitivity, suggesting a potential therapeutic role in the treatment of metabolic disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-{3-methoxy-4-[(4-methylbenzyl)oxy]benzyl}-N-(2-thienylmethyl)amine in lab experiments is its selectivity for MC4R, which allows for specific investigation of the role of this receptor in various physiological processes. However, one limitation of using this compound is its potential off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research involving N-{3-methoxy-4-[(4-methylbenzyl)oxy]benzyl}-N-(2-thienylmethyl)amine. One area of interest is the potential therapeutic use of this compound in the treatment of metabolic disorders, such as obesity and type 2 diabetes. Another area of interest is the role of MC4R in the regulation of other physiological processes, such as sleep and mood. Further research is needed to fully understand the potential applications of this compound in these areas.
Synthesis Methods
The synthesis of N-{3-methoxy-4-[(4-methylbenzyl)oxy]benzyl}-N-(2-thienylmethyl)amine involves several steps, including the coupling of a thienylmethylamine with a protected form of 3-methoxy-4-hydroxybenzaldehyde, followed by deprotection and coupling with a protected form of 4-methylbenzyl alcohol. The final deprotection step yields the desired product, this compound.
Scientific Research Applications
N-{3-methoxy-4-[(4-methylbenzyl)oxy]benzyl}-N-(2-thienylmethyl)amine has been used in several studies to investigate the role of MC4R in various physiological processes. For example, this compound has been used to study the effects of MC4R activation on food intake and energy expenditure in animal models. This compound has also been used to investigate the role of MC4R in the regulation of glucose homeostasis and insulin sensitivity.
properties
Molecular Formula |
C21H23NO2S |
---|---|
Molecular Weight |
353.5 g/mol |
IUPAC Name |
1-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(thiophen-2-ylmethyl)methanamine |
InChI |
InChI=1S/C21H23NO2S/c1-16-5-7-17(8-6-16)15-24-20-10-9-18(12-21(20)23-2)13-22-14-19-4-3-11-25-19/h3-12,22H,13-15H2,1-2H3 |
InChI Key |
JRGYFMUZWYQQAB-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)COC2=C(C=C(C=C2)CNCC3=CC=CS3)OC |
Canonical SMILES |
CC1=CC=C(C=C1)COC2=C(C=C(C=C2)CNCC3=CC=CS3)OC |
Origin of Product |
United States |
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